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Compound of Interest

Compound Name: 4-Bromo-2-methoxy-N-Boc-aniline

CAS No.: 262433-01-2

Cat. No.: B1273613

Get Quote

In the intricate field of medicinal chemistry and organic synthesis, the design of novel

therapeutics often hinges on the availability of versatile, well-characterized building blocks. 4-
Bromo-2-methoxy-N-Boc-aniline is a premier example of such a scaffold, offering a unique

combination of functionalities strategically positioned for complex molecular construction. Its

structure features three key components: a bromine atom, an ideal handle for palladium-

catalyzed cross-coupling reactions; a methoxy group, which modulates the electronic

properties of the aromatic ring; and a tert-butyloxycarbonyl (Boc) protected amine, which

masks the nucleophilicity of the nitrogen atom, allowing for precise, regioselective reactions at

other sites.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug

development professionals. It provides field-proven insights into the synthesis, characterization,

and synthetic applications of 4-Bromo-2-methoxy-N-Boc-aniline, moving beyond simple

protocols to explain the causal relationships behind experimental choices and empowering

researchers to leverage this valuable intermediate to its full potential.
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The unique arrangement of substituents in 4-Bromo-2-methoxy-N-Boc-aniline dictates its

physical properties and chemical reactivity. The electron-donating methoxy group and the

electron-withdrawing bromine atom create a specific electronic environment that influences its

performance in synthetic transformations.[1]

Table 1: Physicochemical Properties of 4-Bromo-2-methoxy-N-Boc-aniline

Property Value Source

CAS Number 262433-01-2 [2]

Molecular Formula C₁₂H₁₆BrNO₃ [2]

Molecular Weight 302.16 g/mol [2]

Appearance Solid (powder) [3]

Melting Point 53 - 58 °C [3]

InChI Key
WRFYIYOXJWKONR-

UHFFFAOYSA-N
[4]

Safety and Handling Protocols
As with any chemical reagent, proper handling of 4-Bromo-2-methoxy-N-Boc-aniline and its

precursor, 4-bromo-2-methoxyaniline, is paramount. The precursor is classified as harmful if

swallowed and toxic in contact with skin or if inhaled, and may cause damage to organs

through prolonged or repeated exposure.

Core Safety Requirements:

Engineering Controls: Always handle this compound within a certified chemical fume hood to

avoid inhalation of dust or vapors.[5]

Personal Protective Equipment (PPE): Wear appropriate PPE, including nitrile gloves, a lab

coat, and chemical safety goggles.[6][7]

Handling: Avoid creating dust. Do not eat, drink, or smoke in the work area. Wash hands

thoroughly after handling.
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Storage: Store in a tightly closed container in a dry, well-ventilated place. The compound

may be light and air-sensitive, so storage under an inert atmosphere is recommended.[5]

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Avoid

release to the environment.

Synthesis and Characterization: A Validated
Workflow
The preparation of 4-Bromo-2-methoxy-N-Boc-aniline is typically achieved in a two-step

sequence starting from 2-methoxyaniline. This process involves the regioselective bromination

of the aniline ring followed by the protection of the amino group.

Experimental Workflow: Synthesis Pathway

Step 1: Bromination

Step 2: Boc Protection

2-Methoxyaniline

4-Bromo-2-methoxyaniline

  2,4,4,6-Tetrabromo-2,5-cyclohexadienone
  CH₂Cl₂, -10 °C to RT

4-Bromo-2-methoxyaniline

4-Bromo-2-methoxy-N-Boc-aniline

  Di-tert-butyl dicarbonate (Boc₂O)
  Solvent (e.g., THF, CH₂Cl₂), Base (optional)
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Caption: Synthetic route to 4-Bromo-2-methoxy-N-Boc-aniline.

Part 1: Synthesis of 4-Bromo-2-methoxyaniline
This protocol details the regioselective bromination of 2-methoxyaniline. The methoxy group is

an ortho-, para-director; however, the para position is sterically more accessible, leading to the

desired product as the major isomer.

Step-by-Step Protocol:

Reaction Setup: Dissolve 2-methoxyaniline (1.0 equiv.) in dichloromethane (CH₂Cl₂) in a

round-bottom flask equipped with a magnetic stir bar.[8]

Cooling: Chill the solution to -10 °C using an appropriate cooling bath (e.g., ice/salt). This low

temperature is critical for controlling the reaction rate and minimizing the formation of di-

brominated side products.

Reagent Addition: Slowly add a solution of 2,4,4,6-tetrabromo-2,5-cyclohexadienone (1.0

equiv.), a mild and selective brominating agent, to the cooled aniline solution. Maintain the

internal temperature below -5 °C during the addition.[8]

Reaction Progression: Once the addition is complete, allow the reaction mixture to slowly

warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin

Layer Chromatography (TLC).

Work-up: Upon completion, wash the reaction mixture sequentially with 2N sodium hydroxide

solution to remove acidic byproducts and then with water.[8]

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by silica gel column

chromatography to yield pure 4-bromo-2-methoxyaniline.[8]

Part 2: Synthesis of 4-Bromo-2-methoxy-N-Boc-aniline
This procedure protects the amine functionality, rendering it non-nucleophilic and stable to a

wide range of reaction conditions, which is essential for subsequent cross-coupling reactions.
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Step-by-Step Protocol:

Reaction Setup: Dissolve 4-bromo-2-methoxyaniline (1.0 equiv.) in an anhydrous solvent

such as tetrahydrofuran (THF) or dichloromethane in a flask under an inert atmosphere (e.g.,

nitrogen or argon).

Reagent Addition: Add di-tert-butyl dicarbonate (Boc₂O, 1.1-1.2 equiv.). While the reaction

can proceed without a catalyst, adding a catalytic amount of 4-(dimethylamino)pyridine

(DMAP) can significantly accelerate the rate by activating the Boc anhydride.[9]

Reaction Progression: Stir the mixture at room temperature for 12-24 hours. Monitor the

reaction by TLC until the starting aniline is fully consumed.

Work-up and Purification: Concentrate the reaction mixture under reduced pressure. The

resulting residue can be purified by recrystallization or flash column chromatography to

afford the final product, 4-Bromo-2-methoxy-N-Boc-aniline.

Spectroscopic Characterization
Confirming the identity and purity of the final product is a critical, self-validating step. The

following data represent typical spectroscopic signatures for 4-Bromo-2-methoxy-N-Boc-
aniline.

Table 2: Spectroscopic Data for 4-Bromo-2-methoxy-N-Boc-aniline
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Technique Observed Signature Assignment

¹H NMR

δ ~8.0-7.0 (m, 3H), δ ~6.8 (br

s, 1H), δ ~3.8 (s, 3H), δ ~1.5

(s, 9H)

Aromatic protons, N-H proton,

Methoxy (-OCH₃) protons, Boc

(-C(CH₃)₃) protons

¹³C NMR
δ ~155-150, ~140-110, ~80,

~56, ~28

C=O (Boc), Aromatic carbons,

Quaternary C (Boc), Methoxy

C, Methyl C (Boc)

IR (cm⁻¹)

~3400 (N-H stretch), ~2980 (C-

H stretch), ~1730 (C=O

stretch, Boc), ~1230 & ~1030

(C-O stretch), ~600 (C-Br

stretch)

Amine, Alkane, Carbonyl,

Ether, Alkyl Halide

Mass Spec (EI)

Molecular ion peak (M⁺)

showing a characteristic

M/M+2 isotopic pattern (~1:1

ratio)

Presence of one bromine atom

Note: Exact chemical shifts (δ) in NMR are dependent on the solvent and instrument used. The

provided data are representative estimates based on structurally similar compounds.[10][11]

[12][13]

Core Applications in Advanced Synthesis
The synthetic utility of 4-Bromo-2-methoxy-N-Boc-aniline stems from its capacity for

sequential, controlled functionalization at the C-Br bond and the nitrogen atom. This makes it a

cornerstone intermediate for building complex molecular architectures, particularly in the

synthesis of kinase inhibitors and other targeted therapeutics.[14][15][16]
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Caption: Key synthetic transformations of 4-Bromo-2-methoxy-N-Boc-aniline.

Palladium-Catalyzed Cross-Coupling Reactions
The carbon-bromine bond is the primary site for introducing molecular diversity via well-

established palladium-catalyzed reactions. The Boc-protected amine remains inert during these

transformations.

This reaction is a powerful method for forming new carbon-carbon bonds, enabling the

synthesis of biaryl structures common in pharmaceuticals.[17][18]

General Protocol:

Inert Setup: To an oven-dried flask, add 4-Bromo-2-methoxy-N-Boc-aniline (1.0 equiv.), an

arylboronic acid or ester (1.1-1.5 equiv.), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%),

and a base (e.g., K₂CO₃, Cs₂CO₃, 2.0-3.0 equiv.).[1][19]

Atmosphere Exchange: Evacuate and backfill the flask with an inert gas (e.g., Argon) three

times.
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Solvent Addition: Add an anhydrous, degassed solvent (e.g., Toluene, Dioxane, DMF) via

syringe.[1]

Reaction: Heat the mixture to the required temperature (typically 80-110 °C) and stir until the

starting material is consumed.

Purification: After cooling, perform an aqueous work-up and purify the crude product by flash

column chromatography.

This reaction facilitates the formation of carbon-nitrogen bonds, allowing for the synthesis of

complex diaryl or aryl-alkyl amines.[20][21]

General Protocol:

Inert Setup: In a glovebox or under an inert atmosphere, add the 4-Bromo-2-methoxy-N-
Boc-aniline (1.0 equiv.), a base (e.g., NaOt-Bu, KOt-Bu, 1.2-2.0 equiv.), a palladium pre-

catalyst (e.g., Pd₂(dba)₃, 1-5 mol%), and a phosphine ligand (e.g., XPhos, BINAP, 2-10

mol%) to an oven-dried flask.[1][22]

Reagent Addition: Add an anhydrous, deoxygenated solvent (e.g., Toluene) followed by the

desired primary or secondary amine (1.0-1.2 equiv.).[1]

Reaction: Seal the vessel and heat to the optimal temperature (typically 80-120 °C) with

stirring.

Purification: Upon completion, cool the reaction, filter through a pad of celite, and

concentrate. Purify the residue by flash column chromatography.

N-Boc Deprotection
Once the desired modifications have been made at the bromine position, the Boc group can be

efficiently removed to reveal the free aniline. This amine can then undergo a host of

subsequent reactions, such as amide bond formation.

Step-by-Step Protocol (Acid-Catalyzed):

Reaction Setup: Dissolve the N-Boc protected substrate (1.0 equiv.) in a suitable solvent

such as dichloromethane or 1,4-dioxane.
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Acid Addition: Add a strong acid. Common choices include trifluoroacetic acid (TFA, 5-10

equiv.) or a solution of hydrogen chloride (HCl) in dioxane (e.g., 4M).[23] Alternatively, milder

conditions using p-toluenesulfonic acid (p-TsOH) can be effective.[24][25]

Reaction Progression: Stir the solution at room temperature for 1-4 hours. The deprotection

is often accompanied by the evolution of CO₂ and isobutylene gas.

Work-up: Concentrate the reaction mixture under reduced pressure to remove the excess

acid and solvent. The product is typically obtained as the corresponding amine salt (e.g.,

trifluoroacetate or hydrochloride salt), which can be used directly or neutralized with a mild

base to yield the free amine.[23]

Conclusion
4-Bromo-2-methoxy-N-Boc-aniline is more than a simple chemical intermediate; it is a

strategically designed platform for synthetic innovation. Its trifunctional nature allows for a

logical and sequential approach to building molecular complexity, making it an invaluable asset

in the synthesis of novel compounds for the pharmaceutical, agrochemical, and materials

science industries. By understanding the principles behind its synthesis, characterization, and

reactivity, researchers can confidently and efficiently incorporate this powerful building block

into their synthetic programs to accelerate discovery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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